Cas no 343781-36-2 (2,4-dichloro-3-iodo-pyridine)

• Product Name: 2,4-dichloro-3-iodo-pyridine
• CAS No: 343781-36-2
• MF: C₅H₂Cl₂IN
• MW: 273.886551380157
• MDL: MFCD09033756
• CID: 92767
• PubChem ID: 10636017
• Update Time: 2025-07-16

2,4-dichloro-3-iodo-pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-3-iodopyridine
• 2,4-dichloro-3-iodopy-ridine
• 2,4-dichloro-3-iodo-pyridine
• Pyridine, 2,4-dichloro-3-iodo-
• KSC572E6F
• Pyridine,2,4-dichloro-3-iodo-
• OKXJLNYZTJLVJZ-UHFFFAOYSA-N
• BCP22284
• STL555677
• BBL101880
• WT2028
• TRA0053899
• VP12733
• FCH1324168
• OR345324
• SY034757
• AX8216920
• AB0006216
• W5591
• ST24021493
• AMY7879
• DS-15401
• SCHEMBL738704
• AC-33331
• 343781-36-2
• MFCD09033756
• FT-0684317
• AKOS015851238
• 2 pound not4-dichloro-3-iodopy-ridine
• EN300-102237
• DTXSID90442859
• J-507116
• A6052
• CS-W012338
• 2,4-Dichloro-3-iodopyridine, 97%

• MDL： MFCD09033756
• Inchi： 1S/C5H2Cl2IN/c6-3-1-2-9-5(7)4(3)8/h1-2H
• InChI Key： OKXJLNYZTJLVJZ-UHFFFAOYSA-N
• SMILES： IC1C(=NC=CC=1Cl)Cl

Computed Properties

• Exact Mass: 272.86100
• Monoisotopic Mass: 272.86090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3.1

Experimental Properties

• Color/Form: No data available
• Density: 2.129
• Melting Point: 90-94 °C
• Boiling Point: 290.3℃ at 760 mmHg
• Flash Point: 129.4±25.9 °C
• Refractive Index: 1.652
• PSA: 12.89000
• LogP: 2.99300

2,4-dichloro-3-iodo-pyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305 + P351 + P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2,4-dichloro-3-iodo-pyridine

Recent Advances in the Application of 2,4-Dichloro-3-iodo-pyridine (CAS: 343781-36-2) in Chemical Biology and Pharmaceutical Research

2,4-Dichloro-3-iodo-pyridine (CAS: 343781-36-2) has emerged as a versatile building block in the synthesis of bioactive molecules and pharmaceutical intermediates. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2,4-dichloro-3-iodo-pyridine as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the iodo-substituent for efficient palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the pyridine core. The resulting compounds showed promising activity against B-cell malignancies, with several derivatives entering preclinical evaluation.

In the field of antimicrobial research, a team from the University of Manchester reported the development of potent antibacterial agents derived from 2,4-dichloro-3-iodo-pyridine. The electron-withdrawing effects of the chloro and iodo substituents were found to significantly enhance the reactivity of the pyridine ring towards nucleophilic aromatic substitution, facilitating the synthesis of novel quinolone hybrids with broad-spectrum activity against drug-resistant pathogens.

The compound's unique reactivity pattern has also been exploited in materials science applications. A recent publication in ACS Applied Materials & Interfaces described the use of 343781-36-2 as a precursor for functionalized pyridine-based ligands in luminescent metal-organic frameworks (MOFs). These materials demonstrated exceptional stability and tunable emission properties, suggesting potential applications in biosensing and imaging technologies.

From a synthetic chemistry perspective, several methodological improvements have been reported for the preparation and functionalization of 2,4-dichloro-3-iodo-pyridine. A 2024 Nature Protocols article detailed optimized conditions for its large-scale synthesis, addressing previous challenges in regioselective halogenation and purification. These advances have significantly improved the compound's accessibility for pharmaceutical development programs.

Ongoing research continues to explore the therapeutic potential of derivatives based on this scaffold. Current investigations include its application in PROTAC (proteolysis targeting chimera) design, where the pyridine core serves as a linker between target-binding and E3 ligase-recruiting moieties. Preliminary results suggest that the physicochemical properties of 2,4-dichloro-3-iodo-pyridine contribute to favorable pharmacokinetic profiles of these bifunctional molecules.

In conclusion, 2,4-dichloro-3-iodo-pyridine (343781-36-2) remains a valuable tool in chemical biology and drug discovery. Its versatile reactivity, combined with recent methodological advances in its application, positions this compound as an important building block for the development of next-generation therapeutics. Future research directions likely will focus on expanding its utility in targeted protein degradation and other emerging therapeutic modalities.